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(S)-[1-(3-Mercapto-1-pyrrolidinyl)ethylidene]carbamic acid (4-nitrophenyl)methyl ester (S)-[1-(3-Mercapto-1-pyrrolidinyl)ethylidene]carbamic acid (4-nitrophenyl)methyl ester
Brand Name: Vulcanchem
CAS No.: 90505-36-5
VCID: VC21091168
InChI: InChI=1S/C14H17N3O4S/c1-10(16-7-6-13(22)8-16)15-14(18)21-9-11-2-4-12(5-3-11)17(19)20/h2-5,13,22H,6-9H2,1H3
SMILES: CC(=NC(=O)OCC1=CC=C(C=C1)[N+](=O)[O-])N2CCC(C2)S
Molecular Formula: C14H17N3O4S
Molecular Weight: 323.37 g/mol

(S)-[1-(3-Mercapto-1-pyrrolidinyl)ethylidene]carbamic acid (4-nitrophenyl)methyl ester

CAS No.: 90505-36-5

Cat. No.: VC21091168

Molecular Formula: C14H17N3O4S

Molecular Weight: 323.37 g/mol

* For research use only. Not for human or veterinary use.

(S)-[1-(3-Mercapto-1-pyrrolidinyl)ethylidene]carbamic acid (4-nitrophenyl)methyl ester - 90505-36-5

Specification

CAS No. 90505-36-5
Molecular Formula C14H17N3O4S
Molecular Weight 323.37 g/mol
IUPAC Name (4-nitrophenyl)methyl N-[1-(3-sulfanylpyrrolidin-1-yl)ethylidene]carbamate
Standard InChI InChI=1S/C14H17N3O4S/c1-10(16-7-6-13(22)8-16)15-14(18)21-9-11-2-4-12(5-3-11)17(19)20/h2-5,13,22H,6-9H2,1H3
Standard InChI Key ZQWBMXVEMVZOQI-UHFFFAOYSA-N
Isomeric SMILES C/C(=N\C(=O)OCC1=CC=C(C=C1)[N+](=O)[O-])/N2CC[C@@H](C2)S
SMILES CC(=NC(=O)OCC1=CC=C(C=C1)[N+](=O)[O-])N2CCC(C2)S
Canonical SMILES CC(=NC(=O)OCC1=CC=C(C=C1)[N+](=O)[O-])N2CCC(C2)S

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